![molecular formula C20H30N6O B5515071 4-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}-N-(2-phenylethyl)piperidine-1-carboxamide](/img/structure/B5515071.png)
4-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}-N-(2-phenylethyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
- A novel one-pot, three-component synthesis method using cyanamide, aromatic aldehydes, and an amine (piperidine, aqueous dimethylamine, and butylamine) under microwave irradiation has been reported for similar triazine derivatives (Sadek et al., 2023).
Molecular Structure Analysis
- Molecular structure investigations of similar s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties were conducted using X-ray crystallography combined with Hirshfeld and DFT calculations (Shawish et al., 2021).
Chemical Reactions and Properties
- Triazine derivatives show moderate effects against some bacterial and fungal species, suggesting their potential in developing new pharmaceutical compounds (Abdel‐Aziz et al., 2008).
Physical Properties Analysis
- The synthesis and physical properties of similar compounds like 4-(dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives were investigated, providing insights into the physical characteristics of these compounds (Martin et al., 1981).
Chemical Properties Analysis
- The chemical properties of triazine derivatives, including their interactions and biological activities, are an area of active research. For instance, a study on the synthesis and inotropic evaluation of 1-substituted-N-(4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-yl)piperidine-4-carboxamides offers insights into the chemical properties of related compounds (Liu et al., 2009).
Scientific Research Applications
Metabolic Profiling and Pharmacokinetics
Scientific investigations into compounds structurally related to "4-{5-[(dimethylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}-N-(2-phenylethyl)piperidine-1-carboxamide" often focus on understanding their metabolic pathways and pharmacokinetics. For instance, studies on L-735,524, a potent HIV-1 protease inhibitor, have provided insights into the metabolic fate of such compounds in humans. These studies reveal the complex processes of glucuronidation, N-oxidation, hydroxylation, and N-depyridomethylation, highlighting the body's mechanisms for metabolizing and eliminating these substances (Balani et al., 1995).
Drug Discovery and Development
Compounds with similar structural attributes serve as key investigational tools in drug discovery and development, particularly in the context of targeting specific biological pathways or receptors. For example, SB-649868, an orexin 1 and 2 receptor antagonist developed for insomnia treatment, demonstrates the utility of such molecules in exploring therapeutic potentials. Through comprehensive disposition and metabolism studies, researchers can identify principal metabolic pathways and excretion profiles, informing the optimization of therapeutic candidates for improved efficacy and safety profiles (Renzulli et al., 2011).
properties
IUPAC Name |
4-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]-N-(2-phenylethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N6O/c1-24(2)15-18-22-23-19(25(18)3)17-10-13-26(14-11-17)20(27)21-12-9-16-7-5-4-6-8-16/h4-8,17H,9-15H2,1-3H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUPYPEFGYLUIRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C(=O)NCCC3=CC=CC=C3)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.